Cas no 865182-41-8 (N-(2Z)-3-(prop-2-yn-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenepropanamide)

• Product Name: N-(2Z)-3-(prop-2-yn-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenepropanamide
• CAS No: 865182-41-8
• MF: C₁₃H₁₃N₃O₃S₂
• MW: 323.39061999321
• CID: 6542095
• Update Time: 2025-07-23

N-(2Z)-3-(prop-2-yn-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenepropanamide Chemical and Physical Properties

Names and Identifiers

• N-(2Z)-3-(prop-2-yn-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenepropanamide
• (Z)-N-(3-(prop-2-yn-1-yl)-6-sulfamoylbenzo[d]thiazol-2(3H)-ylidene)propionamide
• Propanamide, N-[6-(aminosulfonyl)-3-(2-propyn-1-yl)-2(3H)-benzothiazolylidene]-

• Inchi： 1S/C13H13N3O3S2/c1-3-7-16-10-6-5-9(21(14,18)19)8-11(10)20-13(16)15-12(17)4-2/h1,5-6,8H,4,7H2,2H3,(H2,14,18,19)
• InChI Key： GZRLUDRHPBEBOS-UHFFFAOYSA-N
• SMILES： C(N=C1N(CC#C)C2=CC=C(S(N)(=O)=O)C=C2S1)(=O)CC

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• Boiling Point: 555.1±60.0 °C(Predicted)
• pka: 9.50±0.20(Predicted)

Additional information on N-(2Z)-3-(prop-2-yn-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenepropanamide

Professional Introduction to N-(2Z)-3-(prop-2-yn-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenepropanamide (CAS No. 865182-41-8)

N-(2Z)-3-(prop-2-yn-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenepropanamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, identified by its CAS number 865182-41-8, represents a novel molecular scaffold with potential applications in the development of therapeutic agents. The unique structural features of this molecule, particularly its benzothiazole core and propargyl substituent, make it a subject of intense interest for medicinal chemists and pharmacologists.

The benzothiazole moiety is a well-documented pharmacophore in drug discovery, known for its broad spectrum of biological activities. These include antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The presence of a sulfamoyl group at the 6-position further enhances the pharmacological profile of the compound by introducing additional hydrogen bonding capabilities and improving solubility in biological systems. The propargyl group (prop-2-yn-1-yl) at the 3-position adds another layer of complexity, enabling various chemical modifications and functionalizations that could be exploited for designing more potent and selective drug candidates.

In recent years, there has been a surge in research focused on developing small molecules that can modulate biological pathways associated with chronic diseases. N-(2Z)-3-(prop-2-yn-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenepropanamide has emerged as a promising candidate in this context. Studies have demonstrated its potential efficacy in inhibiting key enzymes involved in inflammatory responses and cancer progression. For instance, preliminary in vitro assays have shown that this compound can effectively inhibit the activity of cyclooxygenase (COX) enzymes, which are pivotal in the production of prostaglandins and play a crucial role in inflammation.

The propargyl group in the molecule also offers a versatile handle for further chemical derivatization. Propargyl aldehydes and ketones are frequently used in organic synthesis to introduce additional functional groups through cross-coupling reactions such as Suzuki-Miyaura or Heck couplings. This flexibility allows for the creation of a diverse library of analogs, enabling researchers to optimize the pharmacokinetic and pharmacodynamic properties of the lead compound. Such structural modifications are essential for translating preclinical findings into clinical success.

The sulfamoyl group at the 6-position of the benzothiazole ring contributes to the compound's ability to interact with biological targets through hydrogen bonding. Sulfamoyl derivatives are known for their binding affinity to various proteins and enzymes, making them valuable scaffolds in drug design. The sulfamoyl group can also serve as a linker to attach other pharmacophoric units or biomolecules, enhancing the compound's bioavailability and target specificity. This feature is particularly useful in designing prodrugs or conjugates that can deliver therapeutic agents to specific sites within the body.

The dihydrobenzothiazole core is another critical component of this molecule that contributes to its biological activity. Dihydrobenzothiazoles are known for their ability to modulate enzyme activity and receptor binding. They have been explored in various therapeutic areas, including neurodegenerative diseases and cardiovascular disorders. The combination of these structural elements—benzothiazole, sulfamoyl group, and propargyl substituent—makes N-(2Z)-3-(prop-2-yn-1-yl)-